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Compound of Interest

Compound Name: Pimicotinib

Cat. No.: B12375259

Abstract

Pimicotinib (also known as ABSK021) is a potent and selective orally bioavailable inhibitor of
the colony-stimulating factor 1 receptor (CSF1R).[1][2][3][4] It is under investigation for its
immunomodulatory and antineoplastic activities, particularly in the treatment of tenosynovial
giant cell tumors (TGCT).[1][4][5][6][7][8] Proper preparation of Pimicotinib stock solutions is
critical for obtaining accurate and reproducible results in both in vitro and in vivo experiments.
This document provides detailed protocols for the solubilization and storage of Pimicotinib.

Physicochemical Properties

A summary of the key physical and chemical properties of Pimicotinib is presented in Table 1.
This information is essential for accurate calculation of stock solution concentrations and for
understanding its solubility characteristics.
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Property Value Source
Molecular Formula C22H24N603 [1112][3]
Molecular Weight 420.47 g/mol [3B1141[5]
Appearance White to off-white solid [2]

CAS Number 2253123-16-7 [2][3]

Solubility in DMSO

84 mg/mL (199.77 mM)

[3]09]

Solubility in Ethanol

21 mg/mL (49.94 mM)

[3]1°]

Solubility in Water

Insoluble

[3]19]

Experimental Protocols
Materials and Equipment

e Pimicotinib powder

o Dimethyl sulfoxide (DMSO), anhydrous

o Ethanol (200 proof), anhydrous

 Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

e \ortex mixer

¢ Pipettes and sterile, nuclease-free tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Preparation of a 10 mM Pimicotinib Stock Solution in

DMSO

This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for cell-based assays.
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» Pre-weighing Preparation: Before opening the Pimicotinib container, allow it to equilibrate to
room temperature for at least 15-20 minutes to prevent condensation.

» Weighing Pimicotinib: On a calibrated analytical balance, carefully weigh out 4.21 mg of
Pimicotinib powder and place it into a sterile microcentrifuge tube. Calculation: Volume (L) =
Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol )) Volume (mL) = (0.00421 g /
(0.010 mol/L * 420.47 g/mol )) * 1000 mL/L=1.0 mL

e Solubilization: Add 1.0 mL of anhydrous DMSO to the tube containing the Pimicotinib
powder. For optimal dissolution, use fresh DMSO, as absorbed moisture can reduce
solubility.[3]

e Mixing: Cap the tube securely and vortex thoroughly until the powder is completely
dissolved. Gentle warming or sonication may be used if necessary to facilitate dissolution.
[10]

o Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge
tubes to avoid repeated freeze-thaw cycles.[2][3] Store the aliquots at -20°C for short-term
storage (up to 1 month) or at -80°C for long-term storage (6 months to 1 year).[2][3]

Safety Precautions

o Handle Pimicotinib powder in a well-ventilated area or a chemical fume hood.
o Wear appropriate PPE, including gloves, a lab coat, and safety glasses, at all times.

o Refer to the Safety Data Sheet (SDS) for comprehensive safety and handling information.

Workflow and Signaling Pathway Diagrams

The following diagrams illustrate the experimental workflow for preparing a Pimicotinib stock
solution and its mechanism of action.
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Pimicotinib Stock Solution Workflow

Equilibrate Pimicotinib
Powder to Room Temp.

Weigh 4.21 mg
Pimicotinib

Add 1.0 mL
Anhydrous DMSO

l

Vortex to Dissolve

l

Aliquot into
Single-Use Tubes

(Store at -20°C or -80°C)

Click to download full resolution via product page

Caption: Workflow for Pimicotinib Stock Solution Preparation.
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Pimicotinib Mechanism of Action
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Caption: Simplified Pimicotinib Signaling Pathway Inhibition.
Storage and Stability
Proper storage is crucial to maintain the activity of Pimicotinib stock solutions.
o Powder: Store the solid compound at -20°C for up to 3 years or at 4°C for up to 2 years.[2]

¢ Stock Solutions: For solutions in DMSO, store at -80°C for up to one year or at -20°C for up
to one month.[3] It is strongly recommended to prepare single-use aliquots to prevent
degradation from multiple freeze-thaw cycles.[2][3]

By following these guidelines, researchers can ensure the accurate and effective use of
Pimicotinib in their experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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